Oxazolidine, 4-(2-methylpropyl)-2-(trifluoromethyl)-, (4S)-

• CAS No.: 671818-85-2
• Molecular Formula: C8H14F3NO
• Molecular Weight: 197.20 g/mol
• IUPAC Name: (4S)-4-(2-methylpropyl)-2-(trifluoromethyl)-1,3-oxazolidine
• InChI: InChI=1S/C8H14F3NO/c1-5(2)3-6-4-13-7(12-6)8(9,10)11/h5-7,12H,3-4H2,1-2H3/t6-,7?/m0/s1
• InChI Key: IYTIXZWGGKYGOR-PKPIPKONSA-N
• Isomeric SMILES: CC(C)C[C@H]1COC(N1)C(F)(F)F
• Canonical SMILES: CC(C)CC1COC(N1)C(F)(F)F

Description

Oxazolidine, 4-(2-methylpropyl)-2-(trifluoromethyl)-, (4S)- is a chiral compound belonging to the oxazolidine class. Oxazolidines are five-membered heterocyclic compounds containing both nitrogen and oxygen atoms. The presence of the trifluoromethyl group and the chiral center at the 4S position makes this compound particularly interesting for various applications in chemistry and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Oxazolidine, 4-(2-methylpropyl)-2-(trifluoromethyl)-, (4S)- typically involves the cyclization of amino alcohols with aldehydes or ketones. The reaction conditions often require the presence of a catalyst, such as an acid or base, to facilitate the cyclization process. The choice of solvent and temperature can also significantly impact the yield and purity of the final product.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and high yield. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its purest form.